Cas no 1934613-98-5 (2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde)

• Product Name: 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde
• CAS No: 1934613-98-5
• MF: C₇H₉F₃O
• MW: 166.140972852707
• CID: 5290659
• Update Time: 2026-03-10

2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde

• Inchi： 1S/C7H9F3O/c8-7(9,10)6-3-5(4-6)1-2-11/h2,5-6H,1,3-4H2
• InChI Key： GKCNNXCJFWINJJ-UHFFFAOYSA-N
• SMILES： C(=O)CC1CC(C(F)(F)F)C1

Additional information on 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde

Professional Introduction to Compound with CAS No. 1934613-98-5 and Product Name: 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde

The compound with the CAS number 1934613-98-5 and the product name 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a trifluoromethyl group in its structure imparts distinct electronic and steric properties, making it a valuable building block for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for compounds featuring fluorine-containing moieties. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The cyclobutyl moiety further contributes to the compound's complexity, offering opportunities for conformational diversity and improved pharmacokinetic profiles. This synergistic combination has positioned 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde as a promising intermediate in the synthesis of next-generation therapeutics.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors targeting various biological pathways. Current research indicates that derivatives of 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde exhibit potent activity against enzymes involved in inflammation and cancer progression. For instance, studies have demonstrated that certain analogs can selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme implicated in pain and inflammation. The trifluoromethyl substituent plays a crucial role in modulating the enzyme's active site, thereby enhancing inhibitory efficacy.

Moreover, the structural motif of 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde has been explored in the context of antiviral and antibacterial applications. Recent publications highlight its incorporation into molecules designed to disrupt viral replication mechanisms. The rigid cyclobutyl ring provides a scaffold that can mimic natural substrates, while the aldehyde functionality allows for further derivatization into more complex pharmacophores. Such versatility makes this compound an attractive candidate for medicinal chemists seeking to develop novel antiviral agents.

The synthesis of 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde presents unique challenges due to its complex architecture. However, advances in synthetic methodology have enabled more efficient and scalable production processes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the desired framework with high precision. These advancements not only improve yield but also minimize unwanted byproducts, ensuring a cleaner and more sustainable synthesis pathway.

From an industrial perspective, the demand for high-quality intermediates like 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde continues to grow as pharmaceutical companies strive to develop innovative therapies. The compound's multifunctionality makes it a valuable asset in drug discovery libraries, providing researchers with a versatile starting point for designing targeted interventions. Its incorporation into lead optimization campaigns has already yielded promising candidates that are entering preclinical evaluation phases.

The future prospects of 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde are further illuminated by emerging trends in medicinal chemistry. The integration of computational modeling and machine learning algorithms is enabling faster identification of optimal derivatives, streamlining the drug development pipeline. By leveraging these technologies, scientists can predict the biological activity of new analogs with greater accuracy before synthesizing them in the lab. This approach not only saves time but also reduces costs associated with experimental trials.

In conclusion, 2-[3-(trifluoromethyl)cyclobutyl]acetaldehyde (CAS No. 1934613-98-5) stands as a testament to the ingenuity of modern chemical synthesis and its impact on pharmaceutical innovation. Its unique structural features and functional properties make it a cornerstone in the development of novel therapeutics targeting critical diseases such as cancer, inflammation, and viral infections. As research progresses, this compound will undoubtedly continue to inspire new discoveries and contribute to advancements that improve global health outcomes.